Cas no 1807387-01-4 (5-(2-Carboxyethyl)-2-methylcinnamic acid)

• Product Name: 5-(2-Carboxyethyl)-2-methylcinnamic acid
• CAS No: 1807387-01-4
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5005861
• Update Time: 2025-06-25

5-(2-Carboxyethyl)-2-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Carboxyethyl)-2-methylcinnamic acid

• Inchi： 1S/C13H14O4/c1-9-2-3-10(4-6-12(14)15)8-11(9)5-7-13(16)17/h2-3,5,7-8H,4,6H2,1H3,(H,14,15)(H,16,17)/b7-5+
• InChI Key： XJPCOCIRJMKZAO-FNORWQNLSA-N
• SMILES： OC(CCC1C=CC(C)=C(/C=C/C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 74.6

Additional information on 5-(2-Carboxyethyl)-2-methylcinnamic acid

Introduction to 5-(2-Carboxyethyl)-2-methylcinnamic acid (CAS No. 1807387-01-4)

5-(2-Carboxyethyl)-2-methylcinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1807387-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, consists of a cinnamic acid derivative with an ethyl carboxylate side chain and a methyl substituent at the second carbon position. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various biochemical applications.

The molecular structure of 5-(2-Carboxyethyl)-2-methylcinnamic acid includes a phenyl ring connected to a trans-β-phenylpropionic acid backbone. The ethyl carboxylate group at the 2-position enhances its solubility in polar solvents, while the methyl group at the 3-position influences its electronic and steric properties. These structural features contribute to its potential role as an intermediate in synthetic pathways and as a precursor for more complex molecules.

In recent years, 5-(2-Carboxyethyl)-2-methylcinnamic acid has been explored for its pharmacological potential. Research has indicated that this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial properties, largely attributed to its ability to interact with various biological targets. Specifically, studies have suggested that it can modulate enzymes and receptors involved in inflammatory pathways, such as COX-2 and LOX enzymes. Additionally, its antioxidant activity has been linked to its capacity to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The compound's structural similarity to naturally occurring phenolic acids has also prompted investigations into its potential role in mimicking the effects of these natural products. For instance, cinnamic acid derivatives are known for their presence in fruits and vegetables, where they contribute to the plant's defense mechanisms. By leveraging this structural motif, 5-(2-Carboxyethyl)-2-methylcinnamic acid may serve as a synthetic scaffold for developing novel therapeutic agents with enhanced efficacy and reduced side effects.

Moreover, the ethyl carboxylate group in 5-(2-Carboxyethyl)-2-methylcinnamic acid provides a site for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility has made it a useful building block in drug discovery programs aimed at identifying compounds with specific biological activities. For example, modifications at the 3-position could introduce additional pharmacophores that enhance binding affinity or selectivity towards target proteins.

Recent advancements in computational chemistry have further highlighted the potential of 5-(2-Carboxyethyl)-2-methylcinnamic acid as a lead compound. Molecular docking studies have demonstrated its ability to interact with various protein targets, including those implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. These interactions are thought to be mediated by the phenyl ring and the carboxylate group, which can form hydrogen bonds with key residues in the target proteins.

In addition to its pharmacological applications, 5-(2-Carboxyethyl)-2-methylcinnamic acid has shown promise in material science. Its ability to form stable complexes with other molecules makes it a candidate for use in drug delivery systems. For instance, it could be incorporated into polymeric matrices or nanoparticles designed to enhance drug solubility and targeted release. Such applications would be particularly relevant for poorly soluble drugs where improved bioavailability is crucial.

The synthesis of 5-(2-Carboxyethyl)-2-methylcinnamic acid presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent methodologies have focused on greener approaches, utilizing biocatalysis or flow chemistry to streamline the synthesis while minimizing environmental impact.

Evaluation of 5-(2-Carboxyethyl)-2-methylcinnamic acid in preclinical models has provided valuable insights into its biological activity. In vitro assays have revealed dose-dependent effects on cell proliferation and apoptosis, suggesting its potential as an anticancer agent. Furthermore, animal studies have demonstrated its ability to modulate immune responses without significant toxicity, reinforcing its therapeutic potential.

The future prospects of 5-(2-Carboxyethyl)-2-methylcinnamic acid are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new applications. Collaborative efforts between academia and industry are likely to accelerate the development of novel derivatives with improved pharmacokinetic profiles. As our understanding of biological pathways continues to expand, compounds like 5-(2-Carboxyethyl)-2-methylcinnamic acid will play an increasingly important role in addressing unmet medical needs.